N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide
Overview
Description
N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thiadiazole family, which has been extensively studied for its diverse biological activities.
Mechanism of Action
The exact mechanism of action of N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, studies have suggested that this compound may exert its biological effects by inhibiting certain enzymes or proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide has several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of certain pathogens, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide is its potential to be used in various scientific research applications. However, one limitation of this compound is its low solubility in water, which may affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the study of N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide. One possible direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and infectious diseases. Another direction is to study its mechanism of action in more detail to gain a better understanding of its biological effects. Additionally, further research is needed to optimize the synthesis method and improve the solubility of this compound for use in laboratory experiments.
Synthesis Methods
The synthesis of N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of pyridine-2-carboxaldehyde with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of acetic anhydride. The resulting intermediate is then reacted with m-toluidine to yield the final product.
Scientific Research Applications
N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide has shown potential applications in scientific research. It has been studied for its anticancer, antimicrobial, and antifungal activities. This compound has also been tested for its ability to inhibit the growth of certain pathogens, such as Candida albicans and Staphylococcus aureus.
properties
IUPAC Name |
2-[5-(3-methylanilino)-1,3,4-thiadiazol-2-yl]-N-(pyridin-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5OS/c1-12-5-4-7-13(9-12)20-17-22-21-16(24-17)10-15(23)19-11-14-6-2-3-8-18-14/h2-9H,10-11H2,1H3,(H,19,23)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUBCXZMHFIOJRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC2=NN=C(S2)CC(=O)NCC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(pyridin-2-ylmethyl)-2-(5-(m-tolylamino)-1,3,4-thiadiazol-2-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2-chlorophenyl)methyl]-4-[(8-methoxy-4-oxo-2-sulfanylidene-1,5-dihydropyrimido[5,4-b]indol-3-yl)methyl]benzamide](/img/no-structure.png)
![1-[1-(1-Benzylpiperidin-4-yl)azetidin-3-yl]-2-cyclopropylbenzimidazole](/img/structure/B2757207.png)
![2-(4,5-dihydrothiazol-2-ylthio)-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B2757209.png)
![2-(((2-(4-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(3-methoxypropyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one](/img/structure/B2757211.png)